Cas no 68424-04-4 (Polydextrose)

• Product Name: Polydextrose
• CAS No: 68424-04-4
• MF: C₁₂H₂₂O₁₁
• MW: 342.296485424042
• MDL: MFCD00804499
• CID: 58782
• PubChem ID: 872
• Update Time: 2026-01-26

Polydextrose Chemical and Physical Properties

Names and Identifiers

• Polydextrose
• Poly-D-glucose
• POLYDEXTROSE,UNTREATED,FCC
• Polydextrose solution
• Unii-vh2xou12ie
• Polydextrose (200 mg)
• CP-31,081
• dextrose
• D-Glucose polymer, reaction product with citric acid and sorbitol
• Polydextrose [USAN]
• sorbitol condensation polymer
• MFCD15145331
• Gal(?1-6)Glc
• 68424-04-4
• SCHEMBL12253360
• SCHEMBL19730599
• CHEBI:181906
• 6-O-a-D-Glucopyranosyl-D-glucose
• 6-O- beta -D-Galactopyranosyl-D-galactose
• HMS3373E12
• FT-0670947
• beta-D-Man-(1-->6)-D-Man
• D-Isomaltose
• 28447-39-4
• A-D-Mannopyranosyl-D-mannose
• 6-O-(A-D-GALACTOPYRANOSYL)-D-GALACTOPYRANOSE
• AKOS015919194
• A-D-Glucopyranosyl-D-glucose
• YP29207
• 6-O-beta-D-Galactopyranosyl-D-galactose
• 1D697D93-8452-4616-A296-7EBB56A316A0
• FT-0700782
• b1-6-Galactobiose
• CID 71306906
• 6-O-
• 2,3,4,5-Tetrahydroxy-6-(3,4,5-trihydroxy-6-hydroxymethyl-tetrahydro-pyran-2-yloxy)-hexanal
• 71184-87-7
• 499-40-1
• 6-O-alpha-D-Glucopyranosyl-D-glucose; D-Isomaltose
• ISOMALTOSE
• Brachiose
• melibiose
• (2S,3R,4S,5S,6R)-6-({[(3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}METHYL)OXANE-2,3,4,5-TETROL
• (2S,3R,4S,5S,6R)-6-[[(3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol
• AKOS037643358
• DLRVVLDZNNYCBX-KNHCDGMMSA-N
• AS-15284
• 6-[[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxane-2,3,4,5-tetrol

• MDL： MFCD00804499
• Inchi： 1S/C12H22O11/c13-1-3-5(14)8(17)10(19)12(23-3)21-2-4-6(15)7(16)9(18)11(20)22-4/h3-20H,1-2H2/t3-,4-,5-,6-,7+,8+,9-,10-,11+,12?/m1/s1
• InChI Key： DLRVVLDZNNYCBX-KNHCDGMMSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H](C1OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O)O1)O)O)O)O)O)O

Computed Properties

• Exact Mass: 342.11616
• Monoisotopic Mass: 342.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Hydrogen Bond Acceptor Count: 11
• Topological Polar Surface Area: 190A^2
• Isotope Atom Count: 0
• Topological Polar Surface Area: 190A^2
• XLogP3: -4.7

Experimental Properties

• Color/Form: Transparent straw colored liquid
• Density: 1.68
• Melting Point: 130-135°C
• Boiling Point: 774.5°C at 760 mmHg
• Flash Point: 288.8°C
• Refractive Index: 1.622
• Solubility: Water (Slightly)
• PSA: 189.53
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Polydextrose Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Polydextrose

Polydextrose (CAS No 68424-04-4): A Versatile Soluble Fiber for Modern Health and Food Innovation

Polydextrose, identified by CAS number 68424-04-4, is a synthetic polymer of glucose that has gained significant attention in the food and health industries. This low-calorie soluble fiber is widely used as a bulking agent, texture modifier, and sugar replacer in various food products. With the growing consumer demand for functional foods and gut-friendly ingredients, polydextrose has emerged as a key player in the formulation of low-sugar, high-fiber, and prebiotic-enriched products.

The chemical structure of polydextrose consists of randomly cross-linked glucose molecules, with small amounts of sorbitol and citric acid used in its production. This unique composition gives it several advantageous properties, including low glycemic index, prebiotic effects, and excellent solubility. Unlike many other fibers, polydextrose is highly soluble in water, making it easy to incorporate into beverages, dairy products, and baked goods without altering their texture or appearance.

One of the most significant applications of polydextrose is in sugar reduction strategies. As consumers become increasingly aware of the health risks associated with excessive sugar consumption, food manufacturers are turning to ingredients like polydextrose to create products that satisfy sweetness cravings without the negative health impacts. This aligns perfectly with current health and wellness trends, including the keto diet, diabetic-friendly foods, and weight management products.

Beyond its role in sugar reduction, polydextrose offers important digestive health benefits. As a prebiotic fiber, it serves as food for beneficial gut bacteria, promoting a healthy microbiome. This connection to gut health has become particularly relevant in recent years, as research continues to reveal the critical link between gut microbiota and overall health, including immune function, mental health, and metabolic regulation.

The functional properties of polydextrose extend to its ability to improve the texture and mouthfeel of reduced-fat and reduced-sugar products. In baked goods, it helps maintain moisture and softness, while in frozen desserts, it prevents ice crystal formation. These technical advantages make polydextrose particularly valuable for product developers working on clean label formulations and allergen-free products.

From a regulatory perspective, polydextrose has been approved for use in food products by major agencies worldwide, including the FDA, EFSA, and Codex Alimentarius. It is generally recognized as safe (GRAS) and can be labeled as dietary fiber in most jurisdictions. This regulatory acceptance has contributed to its widespread adoption across various food categories, from nutrition bars and meal replacements to functional beverages and confectionery.

The market for polydextrose continues to grow, driven by increasing consumer demand for healthier food options and functional ingredients. Market research indicates particular growth in applications for diabetic-friendly products, senior nutrition, and children's health foods. As food manufacturers seek to meet these demands while maintaining product quality and taste, polydextrose offers a versatile solution that addresses multiple formulation challenges simultaneously.

Recent innovations in polydextrose applications include its use in plant-based products, where it helps improve texture and nutritional profile, and in sports nutrition products, where its low glycemic properties are particularly valued. The ingredient's compatibility with various alternative sweeteners and flavor systems makes it a flexible tool for product developers working on next-generation food formulations.

For formulators considering polydextrose in their products, it's important to note that while it's well-tolerated by most consumers, excessive consumption may lead to digestive discomfort, as is common with many fibers. Typical usage levels range from 5-15% in various applications, depending on the desired functional and nutritional outcomes. The ingredient's mild sweetness (about 10% that of sucrose) and neutral flavor profile make it easy to incorporate into most formulations without requiring significant recipe adjustments.

Looking to the future, polydextrose research continues to explore new potential health benefits, including its role in blood sugar management, cholesterol reduction, and mineral absorption. As scientific understanding of the gut-brain axis and microbiome health advances, the value proposition of prebiotic fibers like polydextrose is likely to strengthen further, opening new opportunities in functional food and nutraceutical applications.

In conclusion, polydextrose (CAS 68424-04-4) represents a versatile and valuable tool for modern food formulation, addressing multiple consumer demands around sugar reduction, fiber enrichment, and digestive health. Its unique combination of technical functionality and health benefits positions it well for continued growth in the evolving food industry landscape. As consumer interest in functional ingredients and gut health continues to rise, polydextrose is poised to play an increasingly important role in the development of healthier, more nutritious food products.